5-Bromo-4,6-dimethyl-3-nitropyridin-2-amine
Cat. No. B1608343
M. Wt: 246.06 g/mol
InChI Key: AWUOLSBKAQIADQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05712294
Procedure details
A solution of 4.1 g (21.6 mmol) of SnCl2 in 20 ml of concentrated HCl is cooled in an ice bath. 1.32 g (5.4 mmol) of product obtained in Stage B are added gradually. The mixture is heated at 80° C. for 30 minutes. It is allowed to cool and then poured onto crushed ice. The resulting mixture is basified by addition of sodium hydroxide. The precipitate formed is filtered off, washed with water and then dried. 1.06 g of white powder are thus collected. The product is recrystallized from toluene.
Identifiers
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REACTION_CXSMILES
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Cl[Sn]Cl.[NH2:4][C:5]1[C:10]([N+:11]([O-])=O)=[C:9]([CH3:14])[C:8]([Br:15])=[C:7]([CH3:16])[N:6]=1.[OH-].[Na+]>Cl>[Br:15][C:8]1[C:9]([CH3:14])=[C:10]([NH2:11])[C:5]([NH2:4])=[N:6][C:7]=1[CH3:16] |f:2.3|
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Inputs
Step One
Step Two
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Name
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Quantity
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1.32 g
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Type
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reactant
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Smiles
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NC1=NC(=C(C(=C1[N+](=O)[O-])C)Br)C
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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ADDITION
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Type
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ADDITION
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Details
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poured
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CUSTOM
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Type
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CUSTOM
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Details
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onto crushed ice
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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1.06 g of white powder are thus collected
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CUSTOM
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Type
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CUSTOM
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Details
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The product is recrystallized from toluene
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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BrC=1C(=C(C(=NC1C)N)N)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
